2,4-dimethyl-3H-1,5-benzodiazepin-3-one O-(2-chloro-4-fluorobenzyl)oxime

• IUPAC Name: N-[(2-chloro-4-fluorophenyl)methoxy]-2,4-dimethyl-1,5-benzodiazepin-3-imine
• InChI: InChI=1S/C18H15ClFN3O/c1-11-18(12(2)22-17-6-4-3-5-16(17)21-11)23-24-10-13-7-8-14(20)9-15(13)19/h3-9H,10H2,1-2H3
• InChI Key: DFQNFOVWXDVECY-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N=C(C1=NOCC3=C(C=C(C=C3)F)Cl)C
• Molecular Formula: C18H15ClFN3O
• Molecular Weight: 343.8 g/mol

Description

Synthesis Analysis

The synthesis of 1,5-benzodiazepine oxime derivatives, including compounds similar to the one , involves complex chemical reactions. For instance, Rekovic et al. (2019) synthesized novel 1,5-benzodiazepine oxime derivatives and characterized them using NMR, IR, and elemental analysis techniques, highlighting the diverse synthetic pathways available for these compounds (Rekovic et al., 2019).

Molecular Structure Analysis

The molecular structure of benzodiazepine derivatives, including oxime derivatives, has been extensively studied. For example, Peeters et al. (1997) investigated the crystal structure of a benzodiazepine derivative, revealing the conformation and hydrogen bonding patterns that are critical for understanding the compound's chemical behavior (Peeters et al., 1997).

Chemical Reactions and Properties

The chemical reactions and properties of 1,5-benzodiazepine oximes are influenced by their structural features. Studies like those by Lee et al. (1999), which explored the solid-phase synthesis of these compounds, provide insight into their reactivity and potential chemical transformations (Lee et al., 1999).

Physical Properties Analysis

The physical properties of benzodiazepine derivatives can vary widely depending on their specific structure and substituents. Research has shown that the solvent and specific structural features can significantly influence the UV-Vis and fluorescence spectroscopy of these compounds, as detailed in studies on their spectral characterization (Rekovic et al., 2019).

Chemical Properties Analysis

The chemical properties, such as reactivity towards nucleophiles or electrophiles, stability under various conditions, and potential for further functionalization, are key aspects of benzodiazepine derivatives' research. The solid-phase synthesis approach provides a versatile method for accessing a wide range of substituted 1,5-benzodiazepin-2-ones, offering insights into their chemical properties and reactivity patterns (Lee et al., 1999).

Mechanism of Action

Benzodiazepines work by enhancing the effect of the neurotransmitter gamma-aminobutyric acid (GABA) at the GABA_A receptor, resulting in sedative, hypnotic (sleep-inducing), anxiolytic (anti-anxiety), anticonvulsant, and muscle relaxant properties.

Safety and Hazards

Benzodiazepines can have side effects and risks, including dependence and withdrawal symptoms with long-term use. They are also classified as central nervous system depressants and can cause drowsiness and slow brain activity.

Future Directions

The future research in benzodiazepines is likely to focus on developing compounds with improved efficacy and fewer side effects. This could include modifications to the benzodiazepine structure to alter its interaction with the GABA_A receptor.